molecular formula C7H18Cl2N2 B6272897 (3R)-1-ethylpiperidin-3-amine dihydrochloride CAS No. 2031242-60-9

(3R)-1-ethylpiperidin-3-amine dihydrochloride

Cat. No. B6272897
CAS RN: 2031242-60-9
M. Wt: 201.1
InChI Key:
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Description

“(3R)-1-ethylpiperidin-3-amine dihydrochloride” is a chemical compound with the molecular formula C5H14Cl2N2 . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-1-ethylpiperidin-3-amine dihydrochloride involves the conversion of a starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethylamine", "3,4-dihydro-2H-pyridine", "Hydrogen chloride gas", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Chloroform" ], "Reaction": [ "Step 1: Ethylamine is reacted with 3,4-dihydro-2H-pyridine in methanol to form (3R)-1-ethylpiperidin-3-ol.", "Step 2: (3R)-1-ethylpiperidin-3-ol is treated with hydrogen chloride gas in diethyl ether to form (3R)-1-ethylpiperidin-3-amine hydrochloride.", "Step 3: (3R)-1-ethylpiperidin-3-amine hydrochloride is treated with sodium hydroxide and sodium bicarbonate in chloroform to form (3R)-1-ethylpiperidin-3-amine dihydrochloride." ] }

CAS RN

2031242-60-9

Product Name

(3R)-1-ethylpiperidin-3-amine dihydrochloride

Molecular Formula

C7H18Cl2N2

Molecular Weight

201.1

Purity

95

Origin of Product

United States

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